Cas no 953009-82-0 (N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide)

• Product Name: N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide
• CAS No: 953009-82-0
• MF: C₁₄H₁₃FN₂O₂
• MW: 260.263626813889
• CID: 6418323
• PubChem ID: 16866842
• Update Time: 2025-08-05

N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide
• N-[[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl]cyclopropanecarboxamide
• AKOS024651640
• N-{[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl}cyclopropanecarboxamide
• 953009-82-0
• N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)cyclopropanecarboxamide
• F2493-0385

• Inchi： 1S/C14H13FN2O2/c15-11-5-3-9(4-6-11)13-7-12(17-19-13)8-16-14(18)10-1-2-10/h3-7,10H,1-2,8H2,(H,16,18)
• InChI Key： KFMUOCQKLQCAQJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(CNC(C2CC2)=O)=NO1

Computed Properties

• Exact Mass: 260.09610582g/mol
• Monoisotopic Mass: 260.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Additional information on N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide

Introduction to N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide (CAS No. 953009-82-0)

N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 953009-82-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in drug discovery.

The molecular structure of N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide incorporates several key functional groups that contribute to its reactivity and potential applications. The presence of a cyclopropane ring, a feature often associated with enhanced metabolic stability, is particularly noteworthy. Additionally, the oxazole moiety and the 4-fluorophenyl group introduce specific electronic and steric effects that can influence the compound's interaction with biological targets.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The oxazole ring, in particular, has been extensively studied for its role in various pharmacological applications. Its ability to act as a scaffold for drug design has led to the discovery of several bioactive molecules with potential therapeutic value. The incorporation of a fluorine atom in the phenyl ring further enhances the compound's pharmacokinetic profile by improving lipophilicity and metabolic stability.

The cyclopropane unit in N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide is another critical feature that contributes to its chemical and biological properties. Cyclopropanes are known for their high ring strain, which can lead to unique reactivity and selectivity in biological systems. This strain can be exploited to design molecules that exhibit specific binding interactions with biological targets, potentially leading to the development of new drugs with improved efficacy and reduced side effects.

Recent studies have highlighted the potential of N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide as a lead compound for further drug development. Research has demonstrated its ability to interact with various biological pathways, suggesting multiple potential therapeutic applications. For instance, preliminary studies have shown that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and cancer progression.

The synthesis of N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 5-(4-fluorophenyl)oxazole and cyclopropylamine derivatives. These intermediates are then coupled using appropriate coupling reagents to form the final product. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to enhance reaction efficiency and selectivity.

The pharmacological evaluation of N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide has revealed several interesting findings. In vitro studies have shown that this compound exhibits moderate binding affinity for various biological targets, including enzymes and receptors relevant to human health. Additionally, preclinical studies have indicated that it may possess anti-inflammatory and anticancer properties, making it a promising candidate for further development.

The potential applications of N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide extend beyond traditional therapeutic areas. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules with tailored biological activities. Furthermore, its stability under various conditions suggests that it could be used in industrial applications where chemical robustness is essential.

As research in pharmaceutical chemistry continues to evolve, the importance of compounds like N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}cyclopropanecarboxamide cannot be overstated. The combination of innovative molecular design and advanced synthetic methodologies is paving the way for the discovery of new drugs that address unmet medical needs. The continued exploration of this compound and its derivatives holds great promise for advancing our understanding of disease mechanisms and developing effective treatments.